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Compound of Interest

Compound Name: Jak-IN-28

Cat. No.: B12397550

Essential Safety and Handling Guide for Jak-IN-28

Disclaimer: This document provides essential safety and logistical information for handling Jak-
IN-28 based on available data for similar compounds and general laboratory safety protocols. A
specific Safety Data Sheet (SDS) for Jak-IN-28 was not found. Researchers should always
perform a risk assessment and consult with their institution's Environmental Health and Safety
(EHS) department before handling any new chemical.

Jak-IN-28 is a Janus kinase (JAK) inhibitor used in research for cancer and inflammatory
diseases.[1] As with any potent research chemical, proper handling and personal protective
equipment are crucial to ensure personnel safety.

Chemical and Physical Properties of Jak-IN-28

Property Value
Molecular Formula C20H1sCIN7O
Molecular Weight 407.86 g/mol [1]
CAS Number 2445500-22-9[1]
Appearance Solid[1]

Purity 98%[1]
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Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the specific PPE required for
any procedure involving Jak-IN-28.[2][3] The following table summarizes the recommended
PPE based on guidelines for similar potent compounds.
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PPE Category

Recommendation

Rationale

Eye/Face Protection

ANSI Z87.1 compliant safety
glasses with side shields are
the minimum requirement.[2]
[4] A face shield should be
worn over safety glasses or
goggles when there is a splash
hazard.[2][4][5]

Protects eyes from splashes,
dust, and flying debris.[5]

Hand Protection

Disposable nitrile gloves are
recommended for incidental
contact.[2][5] For extended
contact or when handling
solutions, consider double-
gloving or using more robust
chemical-resistant gloves.[2]
Always check the glove
manufacturer's chemical

resistance guide.

Prevents skin absorption of the

chemical.[4]

Body Protection

A lab coat is the minimum
requirement to protect clothing
and skin.[4][5] Consider a
chemically resistant apron or
coveralls for procedures with a
higher risk of splashes or

spills.

Shields the body from
accidental contact with

hazardous materials.[6]

Respiratory Protection

When handling the solid
compound outside of a
certified chemical fume hood, a
NIOSH-approved respirator is
necessary to prevent

inhalation of dust particles.[5]

[7]

Protects against inhalation of
the potent compound, which

can be harmful.

Operational Plans: Handling and Storage
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Engineering Controls

o Always handle Jak-IN-28 in a well-ventilated area. A certified chemical fume hood is highly
recommended, especially when working with the solid form or creating solutions.[7]

o Ensure that a safety shower and eyewash station are readily accessible in the work area.[7]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing (Solid Form):

o Conduct all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize dust inhalation.

o Use a dedicated set of spatulas and weighing boats.
o Handle the compound gently to avoid creating airborne dust.
e Preparing Solutions:
o Add the solvent to the weighed solid slowly to avoid splashing.
o If sonication is required, ensure the container is securely capped.

o If heating is necessary, do so in a well-ventilated area and monitor for any pressure
buildup.

e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.
o Remove gloves and lab coat before leaving the work area.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[7]
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Storage Plan

o Conditions: Store Jak-IN-28 in a tightly sealed container in a cool, well-ventilated area.[7]
Recommended storage for the solid (powder) is at -20°C, and in solvent at -80°C.[7]

o Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[7]

o Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

Disposal Plan

o Waste Classification: All waste contaminated with Jak-IN-28, including empty containers,
used PPE, and contaminated lab supplies, should be treated as hazardous chemical waste.

e Collection:

o Collect solid waste in a designated, sealed, and clearly labeled hazardous waste
container.

o Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste
container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not dispose of down the drain or in regular trash. Contact your institution's EHS department
for specific disposal procedures.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[7]

Immediately wash the affected area with soap

) and plenty of water.[8] Remove contaminated
Skin Contact ] ) o
clothing and shoes.[7] Seek medical attention if

irritation develops or persists.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
immediate medical attention.[9]
Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person.[9] Call a poison control

center or seek immediate medical attention.[7]

Signaling Pathway and Experimental Workflow

Jak-IN-28 functions as a Janus kinase (JAK) inhibitor. The JAK-STAT signaling pathway is a
critical circuit in immune cell signaling.[10] Cytokine binding to a receptor activates associated
JAKs, which then phosphorylate the receptor, creating docking sites for Signal Transducer and
Activator of Transcription (STAT) proteins. The JAKs then phosphorylate the STATs, which
dimerize and translocate to the nucleus to regulate gene expression.[10] Jak-IN-28 inhibits this
process by blocking the activity of the JAKs.
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Caption: Hierarchy of controls for managing chemical hazards in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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